Cas no 2228236-19-7 (2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid)

2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid is a phenolic acid derivative characterized by its unique structural features, including a dihydroxy-methoxyphenyl group and a methyl-substituted propanoic acid moiety. This compound exhibits potential antioxidant properties due to its polyphenolic structure, which may contribute to free radical scavenging activity. Its methoxy and hydroxyl functional groups enhance solubility in polar solvents, making it suitable for applications in pharmaceutical and biochemical research. The methyl substitution at the α-position of the propanoic acid chain provides steric stability, potentially improving metabolic resistance. This compound is of interest in synthetic organic chemistry for the development of bioactive molecules and as a reference standard in analytical studies.
2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid structure
2228236-19-7 structure
Product Name:2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
CAS No:2228236-19-7
MF:C11H14O5
MW:226.225863933563
CID:5795159
PubChem ID:165760541
Update Time:2025-10-18

2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1799198
    • 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
    • 2228236-19-7
    • 2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
    • Inchi: 1S/C11H14O5/c1-11(2,10(14)15)6-4-7(12)9(13)8(5-6)16-3/h4-5,12-13H,1-3H3,(H,14,15)
    • InChI Key: QXPOTCVDQTVGFI-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)C1C=C(C(=C(C=1)OC)O)O)=O

Computed Properties

  • Exact Mass: 226.08412354g/mol
  • Monoisotopic Mass: 226.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87Ų

2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799198-0.05g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
0.05g
$912.0 2023-09-19
Enamine
EN300-1799198-0.1g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
0.1g
$956.0 2023-09-19
Enamine
EN300-1799198-0.25g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
0.25g
$999.0 2023-09-19
Enamine
EN300-1799198-0.5g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
0.5g
$1043.0 2023-09-19
Enamine
EN300-1799198-1.0g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
1g
$1086.0 2023-06-02
Enamine
EN300-1799198-2.5g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
2.5g
$2127.0 2023-09-19
Enamine
EN300-1799198-5.0g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
5g
$3147.0 2023-06-02
Enamine
EN300-1799198-10.0g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
10g
$4667.0 2023-06-02
Enamine
EN300-1799198-1g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
1g
$1086.0 2023-09-19
Enamine
EN300-1799198-5g
2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid
2228236-19-7
5g
$3147.0 2023-09-19

Additional information on 2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid

2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2228236-19-7): A Comprehensive Overview

2-(3,4-Dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2228236-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of salicylic acid and possesses unique structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid consists of a phenolic ring with two hydroxyl groups and a methoxy group, attached to a substituted propanoic acid moiety. This configuration imparts the compound with potent antioxidant and anti-inflammatory properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid in the treatment of chronic inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid has shown promising results in preclinical models of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid has also been extensively studied. Clinical trials have shown that it exhibits good oral bioavailability and a favorable safety profile. The compound is rapidly absorbed from the gastrointestinal tract and has a half-life suitable for once-daily dosing regimens. These pharmacokinetic characteristics make it an attractive candidate for further clinical development.

In terms of synthetic methods, 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with methylmalonic acid followed by hydrolysis and decarboxylation steps. The synthesis route is well-documented in the literature and can be optimized for large-scale production.

The safety and toxicity profile of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid have been evaluated in various preclinical studies. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further long-term safety studies are necessary to ensure its suitability for human use.

In conclusion, 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2228236-19-7) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable addition to the arsenal of compounds being developed for the treatment of inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its position as a key player in modern pharmaceutical research.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.